5-Bromo-2-(3-fluoro-4-methoxyphenyl)pyrimidine

• Molecular Formula: C11H8BrFN2O
• Molecular Weight: 283.10 g/mol
• IUPAC Name: 5-bromo-2-(3-fluoro-4-methoxyphenyl)pyrimidine
• InChI: InChI=1S/C11H8BrFN2O/c1-16-10-3-2-7(4-9(10)13)11-14-5-8(12)6-15-11/h2-6H,1H3
• InChI Key: ATTDCAZIUIJCPE-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C2=NC=C(C=N2)Br)F

Description

5-Bromo-2-(3-fluoro-4-methoxyphenyl)pyrimidine is a useful research compound. Its molecular formula is C11H8BrFN2O and its molecular weight is 283.10 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a mixture of 5-bromo-2-iodopyrimidine (3.0 g, 10 mmol) and 3-fluoro-4-methoxyphenylboronic acid (2.0 g, 12 mmol) in dioxane (15 mL) and H2O (5 mL) was added Pd(dppf)Cl2—CH2Cl2 (0.1 g, 0.12 mmol) and Na2CO3 (2.0 g, 19 mmol) under argon. The mixture was stirred at RT for 20 h and was further heated at 80° C. for 20 h. The mixture was cooled to RT and was extracted with EtOAc. The organic layer was washed with H2O, NH4Cl (sat), dried (Na2SO4), and concentrated. The crude residue was partitioned in 1:1 ether-CH2Cl2 and filtered to provide the title compound as a flake. The filtrate was concentrated and was triturated with MeOH to provide a second batch of product solid. MS (ESI pos. ion) m/z: 283, 285. Calc'd for C11H8BrFN2O: 281.98.